1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 1-(3-aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H13NO3/c12-9-3-1-2-7(4-9)11(10(14)15)5-8(11)6-13/h1-4,8,13H,5-6,12H2,(H,14,15)
• InChI Key: CMGLELNAFBZRQY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(C2=CC(=CC=C2)N)C(=O)O)CO

Description

1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid (CAS 1701491-95-3) is a high-value cyclopropane derivative of significant interest in medicinal chemistry and drug discovery. With a molecular formula of C11H13NO3 and a molecular weight of 207.23 g/mol, this compound features a strained cyclopropane ring core, which confers a rigid, defined three-dimensional structure and unique electronic properties that are advantageous for designing biologically active molecules . The presence of both a primary aromatic amine and a carboxylic acid functional group on the cyclopropane scaffold makes it a versatile building block for the synthesis of more complex derivatives, particularly through amide bond formation . Researchers utilize this compound and its analogues as key intermediates in the exploration of new therapeutic agents. Strained ring systems like this are frequently investigated for their potential to interact with central nervous system targets . Furthermore, structurally related phenylcyclopropane carboxamide derivatives have demonstrated distinct biological activities, including the inhibition of proliferation in human leukemia cell lines, highlighting the potential of this chemical class in oncological research . This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid (CAS 1701491-95-3) is a cyclopropane derivative that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound consists of a cyclopropane ring with an amino group and a hydroxymethyl group, which may influence its interactions with biological targets.

• Molecular Formula : C11H13NO3
• Molecular Weight : 207.23 g/mol
• Structural Characteristics : The cyclopropane ring provides a three-dimensional framework that can enhance binding to biological receptors compared to linear compounds.

Antidepressant Potential

Research indicates that derivatives of cyclopropanecarboxylic acids, including those related to 1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid, exhibit promising antidepressant properties. A study evaluated a series of such compounds and found several to be more effective than traditional antidepressants like imipramine and desipramine in animal models . The specific mechanisms of action are still under investigation, but the structural modifications appear to enhance their pharmacological profiles.

Studies have focused on the interaction of this compound with various biological targets, particularly neurotransmitter receptors. The binding affinity of 1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid to these receptors is crucial for understanding its therapeutic potential. For instance, compounds with similar structures have demonstrated significant activity against serotonin and norepinephrine transporters, which are key targets in the treatment of mood disorders .

Synthesis and Evaluation

A notable study synthesized this compound alongside other derivatives and evaluated their biological activities. The results indicated that specific substitutions on the cyclopropane ring could lead to enhanced efficacy against depressive symptoms in preclinical models .

Comparative Analysis

A comparison of structurally similar compounds reveals distinct differences in their biological activities. For example:

Compound Name	Molecular Formula	CAS Number	Key Differences
1-(4-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid	C11H13NO3	1694187-03-5	Substituent at position 4 on the phenyl ring
(1S,2R)-1-amino-2-(hydroxymethyl)cyclopropane-1-carboxylic acid	C10H13NO3	1502028	Different stereochemistry
1-Amino-2-(3-hydroxyphenyl)cyclopropane-1-carboxylic acid	C11H13NO3	3092-23-7	Hydroxy group instead of hydroxymethyl

This table illustrates how variations in structure can lead to differences in biological activity, emphasizing the importance of specific substituents in drug design.

Future Directions

The potential applications of 1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid extend beyond antidepressant activity. Ongoing research is exploring its role as a therapeutic agent in other conditions, including anxiety disorders and neurodegenerative diseases. The compound's unique structure may allow it to interact with multiple biological pathways, making it a candidate for multi-targeted therapies.

Chemical Reactions Analysis

Reactivity of the Carboxylic Acid Group

The carboxylic acid moiety participates in classical acid-base and nucleophilic substitution reactions:

Reaction Type	Conditions	Product/Outcome	Source
Esterification	Acid catalysis (e.g., H₂SO₄), alcohols	Forms cyclopropane-derived esters (e.g., methyl or ethyl esters)
Amide Formation	Coupling agents (EDC, DCC)	Produces amides when reacted with amines; steric hindrance may reduce yields
Acid Chloride Synthesis	Thionyl chloride (SOCl₂)	Converts to reactive acyl chloride intermediates for further derivatization

Key Insight : Steric constraints from the cyclopropane ring slow reaction kinetics compared to linear analogs, requiring optimized conditions for efficient conversions.

Aminophenyl Group Reactivity

The 3-aminophenyl group undergoes electrophilic substitution and diazotization:

Reaction Type	Conditions	Product/Outcome	Source
Diazotization	NaNO₂, HCl, low temperature	Forms diazonium salts for coupling with phenols/amines to generate azo dyes
Acylation	Acetic anhydride, pyridine	Yields acetylated derivatives; electron-donating NH₂ group enhances reactivity

Limitation : Steric hindrance from the cyclopropane ring may reduce regioselectivity in electrophilic substitutions.

Hydroxymethyl Group Transformations

The hydroxymethyl (-CH₂OH) group participates in oxidation and protection/deprotection reactions:

Reaction Type	Conditions	Product/Outcome	Source
Oxidation	Jones reagent (CrO₃/H₂SO₄)	Converts -CH₂OH to a ketone group, forming 1-(3-aminophenyl)-2-carboxycyclopropanone
Etherification	Alkyl halides, base	Forms ether derivatives (e.g., methyl or benzyl ethers)

Note : The strained cyclopropane ring stabilizes adjacent carbocations, influencing oxidation pathways .

Cyclopropane Ring Reactivity

The cyclopropane ring exhibits unique strain-driven reactivity:

Reaction Type	Conditions	Product/Outcome	Source
Ring-Opening	HBr, catalytic conditions	Undergoes electrophilic addition to form brominated open-chain products
Thermal Rearrangement	High temperature (>200°C)	Rearranges to less strained bicyclic or acyclic structures

Mechanistic Insight : The cyclopropane’s angle strain (60°) increases susceptibility to ring-opening under acidic or oxidative conditions .

Experimental Findings from Literature

• Synthesis Optimization : Ethanol/water solvent systems at 60–80°C improve solubility and reaction rates for esterification and amidation.

• Bioisosteric Applications : Cyclopropane rings enhance binding affinity in drug candidates by mimicking peptide bonds, as seen in HCV protease inhibitors .

• Steric Effects : Bulky substituents on the cyclopropane ring reduce yields in SN2 reactions by ~30% compared to unsubstituted analogs .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related cyclopropane/cyclopropene derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.

Structural Analogues

Compound Name	Substituents	Key Structural Differences	Evidence ID
1-(2-Chlorophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid	2-chlorophenyl, hydroxymethyl	Chloro vs. amino group; positional isomerism
1-(2-Fluorophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid	2-fluorophenyl, hydroxymethyl	Fluoro vs. amino group; positional isomerism
1-(3-Chlorophenyl)cycloprop-2-ene-1-carboxylic acid	3-chlorophenyl, cyclopropene ring	Cyclopropene (unsaturated) vs. cyclopropane
1-(3-Bromophenyl)-N,N-diethylcycloprop-2-ene-1-carboxamide	3-bromophenyl, carboxamide	Bromo vs. amino; carboxamide vs. hydroxymethyl
1-(Boc-Amino)cyclopropanecarboxylic acid	Boc-protected amino group	Protected amino vs. free amino group

Substituent Effects on Physicochemical Properties

• Amino Group (Target Compound): Enhances water solubility (due to protonation at physiological pH) and hydrogen-bonding capacity, which may improve bioavailability compared to halogenated analogues .

Physicochemical Data

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Water)	Key Spectral Data (NMR/IR)	Evidence ID
1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid	207.22	Not reported	Moderate	Not available in evidence	-
1-(3-Chlorophenyl)cycloprop-2-ene-1-carboxylic acid	193.63	84–86	Low	¹H NMR (CDCl₃): δ 7.28–7.17
1-(2,4-Difluorophenyl)cycloprop-2-ene-1-carboxylic acid	210.18	98.7–101.8	Low	¹³C NMR: δ 180.9 (C=O)
1-(Boc-Amino)cyclopropanecarboxylic acid	201.22	Not reported	Low (organic solvents)	FT IR: 1690 cm⁻¹ (C=O)

Q & A

Basic Research Questions

Q. What synthetic strategies are employed to construct the cyclopropane ring in 1-(3-Aminophenyl)-2-(hydroxymethyl)cyclopropane-1-carboxylic acid, and how do reaction conditions influence yield?

• The cyclopropane core is typically synthesized via the Simmons-Smith reaction , where dihalomethanes (e.g., dibromomethane) react with a zinc-copper couple to generate organozinc intermediates. These intermediates cyclize with alkynes or alkenes to form the strained ring . Key conditions include anhydrous environments to prevent reagent hydrolysis and precise temperature control (e.g., 0–55°C) to optimize regioselectivity . Post-cyclization functionalization (e.g., hydroxylmethyl and aminophenyl group introduction) often involves nucleophilic substitution or reductive amination, with yields ranging from 50–72% depending on steric hindrance .

Q. Which analytical techniques are critical for structural validation and purity assessment of this compound?

• NMR spectroscopy (¹H, ¹³C, and 2D-COSY) resolves stereochemistry, particularly the strained cyclopropane protons (δ 1.5–2.5 ppm) and hydroxymethyl group (δ 3.5–4.0 ppm) . X-ray crystallography confirms absolute configuration, as demonstrated in cocrystallization studies with 2-aminopyridine . Purity is assessed via HPLC (C18 columns, acetonitrile/water gradients) and mass spectrometry (ESI-MS for molecular ion detection) .